Cas no 1172363-63-1 (4-4-(2-fluorophenyl)piperazin-1-yl-6-{(pyridin-2-yl)methylsulfanyl}pyrimidine)

• Product Name: 4-4-(2-fluorophenyl)piperazin-1-yl-6-{(pyridin-2-yl)methylsulfanyl}pyrimidine
• CAS No: 1172363-63-1
• MF: C₂₀H₂₀FN₅S
• MW: 381.469705581665
• CID: 6071550
• PubChem ID: 44071914
• Update Time: 2025-07-19

4-4-(2-fluorophenyl)piperazin-1-yl-6-{(pyridin-2-yl)methylsulfanyl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(2-fluorophenyl)piperazin-1-yl-6-{(pyridin-2-yl)methylsulfanyl}pyrimidine
• 4-[4-(2-fluorophenyl)piperazin-1-yl]-6-{[(pyridin-2-yl)methyl]sulfanyl}pyrimidine
• F5686-0849
• VU0519101-1
• 4-(4-(2-fluorophenyl)piperazin-1-yl)-6-((pyridin-2-ylmethyl)thio)pyrimidine
• 4-[4-(2-fluorophenyl)piperazin-1-yl]-6-(pyridin-2-ylmethylsulfanyl)pyrimidine
• 1172363-63-1
• AKOS024517137

• Inchi： 1S/C20H20FN5S/c21-17-6-1-2-7-18(17)25-9-11-26(12-10-25)19-13-20(24-15-23-19)27-14-16-5-3-4-8-22-16/h1-8,13,15H,9-12,14H2
• InChI Key： NSQAUIVYAIVGON-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CN=1)C1=CC(=NC=N1)N1CCN(C2C=CC=CC=2F)CC1

Computed Properties

• Exact Mass: 381.14234499g/mol
• Monoisotopic Mass: 381.14234499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.4Ų

Additional information on 4-4-(2-fluorophenyl)piperazin-1-yl-6-{(pyridin-2-yl)methylsulfanyl}pyrimidine

Comprehensive Overview of 4-4-(2-fluorophenyl)piperazin-1-yl-6-{(pyridin-2-yl)methylsulfanyl}pyrimidine (CAS No. 1172363-63-1)

The compound 4-4-(2-fluorophenyl)piperazin-1-yl-6-{(pyridin-2-yl)methylsulfanyl}pyrimidine (CAS No. 1172363-63-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a fluorophenyl moiety and a pyrimidine core, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) targets, given the presence of the piperazine and pyridine functional groups, which are often associated with neuroactive properties.

In recent years, the demand for novel small-molecule inhibitors and receptor ligands has surged, driven by advancements in drug discovery and precision medicine. This compound’s sulfanylpyrimidine scaffold is particularly noteworthy, as it aligns with current trends in designing kinase inhibitors and GPCR-targeted therapies. Its CAS No. 1172363-63-1 serves as a critical identifier for researchers sourcing high-purity materials for preclinical studies. The integration of fluorine atoms into its structure also enhances its metabolic stability, a key consideration in modern medicinal chemistry.

From a synthetic perspective, 4-4-(2-fluorophenyl)piperazin-1-yl-6-{(pyridin-2-yl)methylsulfanyl}pyrimidine exemplifies the convergence of heterocyclic chemistry and structure-activity relationship (SAR) optimization. Its pyridinylmethylsulfanyl side chain introduces steric and electronic effects that can fine-tune binding affinity, making it a versatile scaffold for lead optimization. This adaptability is crucial for addressing challenges in drug resistance and selectivity, two hot topics in contemporary pharmacology.

The compound’s potential applications extend beyond CNS disorders. Its structural motifs are being explored for their role in inflammatory pathways and immune modulation, areas of high interest due to the growing prevalence of autoimmune diseases. Additionally, its fluorophenylpiperazine segment is reminiscent of ligands used in antidepressant and antipsychotic drugs, sparking curiosity about its psychopharmacological profile. Such multifaceted utility underscores its value in multitarget drug design.

For researchers and suppliers, the CAS No. 1172363-63-1 is a vital reference for ensuring accurate procurement and regulatory compliance. The compound’s synthetic route and analytical characterization (e.g., NMR, HPLC) are well-documented, facilitating reproducibility in academic and industrial labs. As the scientific community continues to explore polypharmacology and fragment-based drug discovery, this compound stands out as a compelling case study in rational drug design.

In summary, 4-4-(2-fluorophenyl)piperazin-1-yl-6-{(pyridin-2-yl)methylsulfanyl}pyrimidine represents a convergence of innovative chemistry and therapeutic potential. Its relevance to neurodegenerative research, kinase inhibition, and immune therapy positions it as a compound of enduring interest. As AI-driven drug discovery and high-throughput screening evolve, this molecule’s unique attributes will likely inspire further breakthroughs in personalized medicine.